![molecular formula C9H17NO2 B1525598 1,9-Dioxaspiro[5.5]undecan-4-amine CAS No. 1330756-19-8](/img/structure/B1525598.png)
1,9-Dioxaspiro[5.5]undecan-4-amine
Overview
Description
1,9-Dioxaspiro[5.5]undecan-4-amine is a chemical compound with the CAS Number: 1330756-19-8 . It has a molecular weight of 171.24 . The IUPAC name for this compound is 1,9-dioxaspiro[5.5]undec-4-ylamine . It is usually found in liquid form .
Molecular Structure Analysis
The InChI code for 1,9-Dioxaspiro[5.5]undecan-4-amine is 1S/C9H17NO2/c10-8-1-4-12-9(7-8)2-5-11-6-3-9/h8H,1-7,10H2 . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
1,9-Dioxaspiro[5.5]undecan-4-amine has a molecular weight of 171.24 . It is typically stored at room temperature . The compound is usually found in liquid form .Scientific Research Applications
- Summary of Application : “1,9-Dioxaspiro[5.5]undecan-4-amine” is a chemical compound used in various chemical reactions .
- Methods of Application : This compound is typically used in a laboratory setting, following standard safety protocols for handling chemical substances .
- Results or Outcomes : The specific outcomes depend on the nature of the chemical reaction in which “1,9-Dioxaspiro[5.5]undecan-4-amine” is used .
- Summary of Application : There have been studies on the structures and hydrogen bonding of 1,7-dioxaspiro[5.5]undecane and its hydrates .
- Methods of Application : The conformations of 1,7DSU and its stepwise solvation by up to 5 water molecules were explored using supersonic-jet Fourier transform microwave spectroscopy with the supplement of theoretical calculations .
- Results or Outcomes : Experimentally, the rotational spectra of the most stable structures of the monomer, monohydrate and dihydrate were observed and assigned .
Chemical Synthesis
Structural Studies
- Summary of Application : “1,9-Dioxaspiro[5.5]undecan-4-amine” could potentially be used in pharmaceutical research, given its unique chemical structure .
- Methods of Application : This would involve using the compound in various drug discovery and development processes, including in vitro and in vivo testing .
- Results or Outcomes : The specific outcomes would depend on the nature of the research and the therapeutic targets .
- Summary of Application : Given its unique structure, “1,9-Dioxaspiro[5.5]undecan-4-amine” could potentially be used in material science for the development of new materials .
- Methods of Application : This would involve incorporating the compound into various materials and assessing its impact on their properties .
- Results or Outcomes : The specific outcomes would depend on the nature of the materials and the desired properties .
Pharmaceutical Research
Material Science
- Summary of Application : “1,9-Dioxaspiro[5.5]undecan-4-amine” could potentially be used in the chemical industry for the production of various chemical products .
- Methods of Application : This would involve using the compound in various chemical processes, following standard safety protocols for handling chemical substances .
- Results or Outcomes : The specific outcomes would depend on the nature of the chemical processes and the desired products .
- Summary of Application : There is a hydrochloride form of “1,9-Dioxaspiro[5.5]undecan-4-amine” which could potentially have different applications .
- Methods of Application : This would involve using the hydrochloride form of the compound in various applications, following standard safety protocols for handling chemical substances .
- Results or Outcomes : The specific outcomes would depend on the nature of the applications and the desired results .
Chemical Industry
Hydrochloride Form
Safety And Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H227, H302, H315, H318, H335 . These statements indicate that the compound is combustible, harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
properties
IUPAC Name |
1,9-dioxaspiro[5.5]undecan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c10-8-1-4-12-9(7-8)2-5-11-6-3-9/h8H,1-7,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWRZNHJMHNNFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCOCC2)CC1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,9-Dioxaspiro[5.5]undecan-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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